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For Researchers, Scientists, and Drug Development Professionals

Introduction
Ampelopsin F is a naturally occurring oligostilbene, a class of resveratrol oligomers, that has

garnered interest for its potential bioactive properties. It is crucial to distinguish Ampelopsin F
from the more extensively studied flavanonol, Ampelopsin, which is also known as

Dihydromyricetin (DHM). Ampelopsin F is a distinct chemical entity with a different molecular

structure and a unique profile of biological activities. This technical guide provides a

comprehensive overview of the discovery, isolation, characterization, and known biological

activities of Ampelopsin F, with a focus on experimental details and data.

Discovery and Natural Occurrence
(+)-Ampelopsin F was first isolated from the roots of Caragana sinica (Buc’hoz) Rehder, a

plant used in traditional medicine.[1][2][3][4] Its discovery was part of a broader investigation

into the antioxidative constituents of this plant species, which is known to be a rich source of

various oligostilbenes.[1][3][5]

Physicochemical Properties
The fundamental physicochemical properties of Ampelopsin F are summarized in the table

below.
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Property Value Source

Molecular Formula C₂₈H₂₂O₆ [6]

Molecular Weight 454.47 g/mol [6]

Class
Oligostilbene (Resveratrol

Trimer)
[1][7]

Appearance White Amorphous Powder N/A

Optical Rotation [α]²⁵_D_ +35.4 (c 0.1, MeOH) N/A

Experimental Protocols
Isolation of (+)-Ampelopsin F from Caragana sinica
The following protocol is based on the methodology described for the isolation of oligostilbenes

from the roots of Caragana sinica.[1][3]

1. Extraction:

Air-dried and powdered roots of Caragana sinica are extracted with methanol (MeOH) at

room temperature.

The solvent is evaporated under reduced pressure to yield a crude MeOH extract.

2. Fractionation:

The crude extract is suspended in water and partitioned successively with ethyl acetate

(EtOAc) and n-butanol.

The EtOAc-soluble fraction, which contains the oligostilbenes, is concentrated.

3. Chromatographic Purification:

The EtOAc fraction is subjected to column chromatography on a silica gel column, eluting

with a gradient of chloroform-methanol to yield several sub-fractions.
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Fractions containing compounds of interest are further purified by repeated column

chromatography on silica gel and Sephadex LH-20.

Final purification is achieved by preparative high-performance liquid chromatography (HPLC)

to yield pure (+)-Ampelopsin F.

Experimental Workflow for Isolation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b12324271#discovery-and-
characterization-of-ampelopsin-f]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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